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Compound of Interest

Compound Name: Rauvotetraphylline C

Cat. No.: B1162055 Get Quote

An In-depth Technical Guide to
Rauvotetraphylline C
This technical guide provides a comprehensive overview of the known physical and chemical

properties of Rauvotetraphylline C, an indole alkaloid isolated from the plant Rauvolfia

tetraphylla. The information is intended for researchers, scientists, and professionals in the field

of drug development and natural product chemistry.

Physicochemical Properties
Rauvotetraphylline C is a complex indole alkaloid.[1] Its fundamental properties have been

determined through various analytical techniques, which are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1162055?utm_src=pdf-interest
https://www.benchchem.com/product/b1162055?utm_src=pdf-body
https://www.benchchem.com/product/b1162055?utm_src=pdf-body
https://www.researchgate.net/publication/257806268_Rauvotetraphyllines_A-E_new_indole_alkaloids_from_Rauvolfia_tetraphylla
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1162055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₂₈H₃₄N₂O₇ [2][3]

Molecular Weight 510.58 g/mol [2]

CAS Number 1422506-51-1 [2][3][4]

Appearance
Not specified in provided

results

Solubility

Soluble in DMSO, Chloroform,

Dichloromethane, Ethyl

Acetate, Acetone.[4] May have

low water solubility.[2]

[2][4]

Storage Temperature -20℃ [3][5]
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Experimental Protocols
While specific, detailed experimental protocols for the original isolation and characterization of

Rauvotetraphylline C are not fully elaborated in the provided search results, a general

methodology can be inferred based on standard practices in natural product chemistry. The

structure was established using spectroscopic methods.[4][6]

a) Isolation and Purification of Rauvotetraphylline C

Rauvotetraphylline C, along with its analogs (Rauvotetraphyllines A, B, D, and E), is isolated

from the aerial parts of Rauvolfia tetraphylla.[1][2][4][6] The process typically involves the

following steps:
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Extraction: The dried and powdered aerial parts of the plant are subjected to solvent

extraction, often using ethanol.[1]

Fractionation: The crude extract is then partitioned using solvents of varying polarity to

separate compounds based on their solubility.

Chromatography: The resulting fractions are further purified using a combination of

chromatographic techniques. This may include column chromatography (e.g., silica gel,

Sephadex) followed by high-performance liquid chromatography (HPLC) to isolate the pure

compound.

Below is a generalized workflow for this process.
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Plant Material Processing

Extraction & Fractionation

Purification

Aerial Parts of Rauvolfia tetraphylla
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Crude Alkaloid Extract
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Semi-preparative HPLC

Pure Rauvotetraphylline C
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Pure Rauvotetraphylline C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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